Cas no 180311-39-1 (Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)-)

Ethanone, 2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)- is a fluorinated aromatic ketone with a methoxy and methyl substituent on the phenyl ring. Its trifluoroacetyl group enhances electrophilic reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex fluorinated molecules. The electron-withdrawing trifluoromethyl group improves stability and influences the compound's reactivity in nucleophilic addition or substitution reactions. The methoxy and methyl groups provide steric and electronic modulation, enabling selective functionalization. This compound is useful in pharmaceutical and agrochemical research, where fluorinated motifs are sought for their metabolic stability and bioavailability. Its well-defined structure ensures reproducibility in synthetic applications.

Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)- structure

180311-39-1 structure

Product Name:Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)-

CAS No:180311-39-1

MF:C₁₀H₉F₃O₂

MW:218.172473669052

MDL:MFCD02260835

CID:113422

PubChem ID:24726834

Update Time:2025-05-28

Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)-
- 2,2,2-trifluoro-1-(2-methoxy-5-methyl-phenyl)ethanone
- 2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)ethanone
- 2'-Methoxy-5'-methyl-2,2,2-trifluoroacetophenone
- 2-METHOXY-5-METHYL-2,2,2-TRIFLUOROACETOPHENONE
- Ethanone, 2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)- (9CI)
- 180311-39-1
- SCHEMBL20309088
- ZZQJGWYNTSMOMY-UHFFFAOYSA-N
- EN300-1938247
- DTXSID10645224
- MFCD02260835
- AKOS012259562
- 2,2,2-TRIFLUORO-1-(2-METHOXY-5-METHYLPHENYL)ETHAN-1-ONE
- MDL： MFCD02260835
- Inchi： 1S/C10H9F3O2/c1-6-3-4-8(15-2)7(5-6)9(14)10(11,12)13/h3-5H,1-2H3
- InChI Key： ZZQJGWYNTSMOMY-UHFFFAOYSA-N
- SMILES： FC(C(C1C=C(C)C=CC=1OC)=O)(F)F

Computed Properties

Exact Mass: 218.05547
Monoisotopic Mass: 218.05546401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.228
Boiling Point: 240.5°Cat760mmHg
Flash Point: 96.5°C
Refractive Index: 1.455
PSA: 26.3

Ethanone,2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	207041-2g	2'-methoxy-5'-methyl-2,2,2-trifluoroacetophenone	180311-39-1	97%	2g	￡337.00	2022-03-01
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Enamine	EN300-1938247-0.05g	2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-one	180311-39-1		0.05g	$468.0	2023-09-17
Enamine	EN300-1938247-0.1g	2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-one	180311-39-1		0.1g	$490.0	2023-09-17
Enamine	EN300-1938247-0.25g	2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-one	180311-39-1		0.25g	$513.0	2023-09-17
Enamine	EN300-1938247-0.5g	2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-one	180311-39-1		0.5g	$535.0	2023-09-17
Enamine	EN300-1938247-1.0g	2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-one	180311-39-1		1g	$871.0	2023-06-03
Enamine	EN300-1938247-2.5g	2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-one	180311-39-1		2.5g	$1089.0	2023-09-17
Enamine	EN300-1938247-5.0g	2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-one	180311-39-1		5g	$2525.0	2023-06-03
Enamine	EN300-1938247-10.0g	2,2,2-trifluoro-1-(2-methoxy-5-methylphenyl)ethan-1-one	180311-39-1		10g	$3746.0	2023-06-03